Phosphine sulfide, dimethylphenyl-
Overview
Description
Phosphine sulfides are organophosphorus compounds with the formula R3PS . They are typically colorless, air-stable solids . A common example of a tertiary phosphine sulfide is triphenylphosphine sulfide . Phosphine sulfides are sometimes intermediates in the synthesis of tertiary phosphines .
Synthesis Analysis
Phosphine sulfides are usually prepared by the oxidation of tertiary phosphines with elemental sulfur . The heat of formation of phosphine sulfides from tertiary phosphines and elemental sulfur scale with the basicity of the phosphine . They are used as synthetic intermediates of organophosphines for their isolation as protected analogs because of the stability toward oxidation .Molecular Structure Analysis
Phosphine sulfides are tetrahedral . The phosphorus is connected to a phenyl group and two methyl groups . The bond length and angles are the following: P-C Me: 1.844, P-C Ph: 1.845 Å, C-C: 1.401 Å, C-H Me: 1.090 Å, C-H Ph: 1.067 Å, C-P-C: 96.9°, C-P-C (ring): 103.4°, P-C-H: 115.2° .Chemical Reactions Analysis
Phosphine sulfides are used as synthetic intermediates of organophosphines . They have been disclosed as functional materials, organocatalysts, ligands, and extractants . Several synthetic uses of phosphine sulfides have also developed, in which the thiophosphinyl group plays an essential role .Physical And Chemical Properties Analysis
Phosphine sulfides are typically colorless, air-stable solids . They are sometimes used during the isolation stage in organophosphine synthesis because low polarity, high solubility, and stability are suitable for their chromatographic purification .Mechanism of Action
Safety and Hazards
Future Directions
Phosphine sulfides have been disclosed as functional materials, organocatalysts, ligands, and extractants . They have enormous potential applications in several fields of chemistry . The development of phosphine confinement is explored and parallels are drawn with related constrained macrocyclic systems and mechanically interlocked molecules .
properties
IUPAC Name |
dimethyl-phenyl-sulfanylidene-λ5-phosphane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11PS/c1-9(2,10)8-6-4-3-5-7-8/h3-7H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBGPKEQLRZIWSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=S)(C)C1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11PS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70400412 |
Source
|
| Record name | Phosphine sulfide, dimethylphenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70400412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phosphine sulfide, dimethylphenyl- | |
CAS RN |
1707-00-2 |
Source
|
| Record name | Phosphine sulfide, dimethylphenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70400412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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